Cas no 29977-36-4 (2H-1-Benzopyran-3(4H)-one,6-hydroxy-)
29977-36-4 structure
Product Name:2H-1-Benzopyran-3(4H)-one,6-hydroxy-
2H-1-Benzopyran-3(4H)-one,6-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-3(4H)-one,6-hydroxy-
- 6-hydroxy-4H-chromen-3-one
- NSC224450
- DTXSID40310291
- NSC-224450
- 29977-36-4
-
- Inchi: 1S/C9H8O3/c10-7-1-2-9-6(3-7)4-8(11)5-12-9/h1-3,10H,4-5H2
- InChI Key: JHVCNMAOOKBPKI-UHFFFAOYSA-N
- SMILES: O1CC(CC2C=C(C=CC1=2)O)=O
Computed Properties
- Exact Mass: 164.04734
- Monoisotopic Mass: 164.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.343
- Boiling Point: 381.8°C at 760 mmHg
- Flash Point: 163.4°C
- Refractive Index: 1.604
- PSA: 46.53
- LogP: 0.89620
2H-1-Benzopyran-3(4H)-one,6-hydroxy- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
29977-36-4 (2H-1-Benzopyran-3(4H)-one,6-hydroxy-) Related Products
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